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Compound of Interest

Compound Name: 9-Heptadecanone

Cat. No.: B165747

Essential Safety and Handling Guide for 9-
Heptadecanone

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of 9-Heptadecanone (CAS No. 540-08-9). It is intended for
researchers, scientists, and professionals in drug development to ensure the safe laboratory
use of this compound.

Hazard Identification and Safety Summary

9-Heptadecanone is a solid, crystalline powder that presents moderate hazards. According to
the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals, it is
classified as an irritant.[1] Adherence to the safety protocols outlined below is critical to mitigate
risks.

GHS Hazard Classification:[1]

e H315: Causes skin irritation.

o H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

Signal Word: Warning[1]
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Safety Statements:[2][3]
e S22: Do not breathe dust.

e S24/25: Avoid contact with skin and eyes.

Physical and Chemical Properties

A summary of the key physical and chemical properties of 9-Heptadecanone is provided in the
table below. This information is critical for safe handling and storage.

Property Value Reference
Molecular Formula C17H340
Molecular Weight 254.45 g/mol
Appearance White to light yellow powder or
crystals
Melting Point 51-53 °C
Boiling Point 250-253 °C
Water Solubility Insoluble
Solubility in Other Solvents Soluble in toluene

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 9-Heptadecanone to
prevent exposure and ensure personal safety.
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PPE Category Specification Rationale
) o To prevent skin contact and

Hand Protection Nitrile gloves o
irritation.
To protect against dust

) Chemical safety goggles or a particles and potential
Eye Protection _ _ _
face shield splashes causing serious eye

irritation.

) ] To protect skin and clothing
Skin and Body Protection Laboratory coat o
from contamination.

) ) Use in a well-ventilated area or  To avoid inhalation of dust and
Respiratory Protection ) ) o
chemical fume hood prevent respiratory irritation.

Safe Handling and Operational Plan

A systematic approach to handling 9-Heptadecanone from receipt to disposal is crucial for

laboratory safety.

4.1. Receiving and Storage:

e Upon receipt, inspect the container for any signs of damage or leaks.

o Store in a tightly sealed container in a cool, dry, and well-ventilated area.

o Keep away from sources of ignition as it is a flammable liquid when heated.
4.2. Handling and Use:

o Ensure an eyewash station and safety shower are readily accessible.

 All handling of 9-Heptadecanone powder should be conducted within a certified chemical
fume hood to minimize inhalation exposure.

» When weighing, use a balance inside the fume hood or an enclosure to contain dust.
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e Avoid creating dust. Use a spatula for transferring the powder. Do not pour directly from the
bottle.

» Keep containers closed when not in use to prevent accidental spillage.

» After handling, decontaminate the work surface using a wet cleaning method or a HEPA
vacuum.

e Wash hands thoroughly with soap and water after handling, even if gloves were worn.
4.3. First Aid Measures:

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids. Seek medical attention.

o Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes. If
skin irritation occurs, get medical advice/attention.

 Inhalation: Move to fresh air. If experiencing respiratory symptoms, call a poison center or
doctor.

 Ingestion: Clean mouth with water and drink plenty of water afterwards. Get medical
attention if you feel unwell.

Disposal Plan

The disposal of 9-Heptadecanone and any contaminated materials must be carried out in
accordance with local, state, and federal regulations.

5.1. Waste Categorization:

e Solid Waste: Unused or waste 9-Heptadecanone is considered non-halogenated organic
solid waste.

o Contaminated Materials: Used gloves, weighing paper, and other disposable materials
contaminated with 9-Heptadecanone should be treated as hazardous waste.

5.2. Disposal Procedure:
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e Solid 9-Heptadecanone:

o Collect in a designated, properly labeled, and sealed container for non-halogenated
organic solids.

o Do not mix with other waste categories.
o Contaminated Materials:

o Place all contaminated disposable items in a separate, sealed, and clearly labeled
hazardous waste container.

e Solutions of 9-Heptadecanone:

o If dissolved in a non-halogenated solvent, collect the waste in a designated container for
non-halogenated organic liquid waste.

o The container must be clearly labeled with "Waste," the chemical name, and the solvent
used.

o Do not dispose of down the drain.
e Spill Cleanup:

o For small spills, carefully sweep up the solid material, avoiding dust generation, and place
it in a labeled hazardous waste container.

o Clean the spill area with a suitable solvent and collect the cleaning materials as hazardous
waste.

Visual Workflow for Safe Handling of 9-
Heptadecanone

The following diagram illustrates the key steps and decision points for the safe handling of 9-
Heptadecanone in a laboratory setting.
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End of Procedure

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 9-Heptadecanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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